Cas no 872277-32-2 (2,5-Dimethyl-4-hydroxybenzyl chloride)

• Product Name: 2,5-Dimethyl-4-hydroxybenzyl chloride
• CAS No: 872277-32-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 5003795
• Update Time: 2025-05-21

2,5-Dimethyl-4-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-hydroxybenzyl chloride

• Inchi： 1S/C9H11ClO/c1-6-4-9(11)7(2)3-8(6)5-10/h3-4,11H,5H2,1-2H3
• InChI Key： OKAWPOJSKDNGBB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)C(=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Dimethyl-4-hydroxybenzyl chloride

Comprehensive Overview of 2,5-Dimethyl-4-hydroxybenzyl chloride (CAS No. 872277-32-2): Properties, Applications, and Industry Insights

2,5-Dimethyl-4-hydroxybenzyl chloride (CAS No. 872277-32-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This chlorinated derivative of 2,5-dimethylphenol features a reactive hydroxybenzyl group, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a chloromethyl substituent, enables efficient functionalization in complex reactions such as nucleophilic substitutions and cross-coupling processes.

In recent years, the demand for high-purity intermediates like 2,5-Dimethyl-4-hydroxybenzyl chloride has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "synthesis optimization of hydroxybenzyl derivatives" or "CAS 872277-32-2 suppliers," reflecting its industrial relevance. The compound’s role in developing antioxidants and UV stabilizers aligns with growing interest in sustainable materials and cosmetic preservatives.

From a technical perspective, 2,5-Dimethyl-4-hydroxybenzyl chloride exhibits notable stability under controlled conditions, though it requires storage in anhydrous environments to prevent hydrolysis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for GMP-compliant production. Industry forums often discuss "scaling up chloromethylation reactions" or "safety protocols for benzyl chloride derivatives," highlighting operational considerations.

The compound’s applicability extends to flavor and fragrance industries, where its aromatic backbone serves as a precursor for synthetic musk compounds. This niche application has gained traction amid consumer trends favoring long-lasting perfumery ingredients. Additionally, its use in polymeric resins addresses queries like "improving thermal resistance in coatings," a frequent topic in material engineering communities.

Regulatory compliance remains a key focus, with REACH and FDA guidelines governing its handling. Manufacturers emphasize "eco-friendly synthesis routes" to meet ESG (Environmental, Social, and Governance) benchmarks, resonating with global carbon footprint reduction initiatives. As a non-hazardous intermediate in approved applications, 872277-32-2 maintains a favorable profile in industrial safety databases.

Emerging research explores its potential in electronic materials, particularly as a dopant for organic semiconductors. Such innovations respond to searches like "benzyl chloride derivatives in OLEDs," underscoring interdisciplinary relevance. The compound’s cost-effectiveness and scalability further solidify its position in high-value chemical supply chains.

In summary, 2,5-Dimethyl-4-hydroxybenzyl chloride (CAS No. 872277-32-2) exemplifies the intersection of traditional organic synthesis and cutting-edge applications. Its adaptability across sectors—from life sciences to advanced materials—makes it a subject of enduring interest, as evidenced by persistent queries in academic and industrial search trends.